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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lansoprazole Sulfone N-oxide is a recognized metabolite and a potential impurity formed

during the synthesis of Lansoprazole, a widely used proton pump inhibitor.[1][2] Its synthesis in

a laboratory setting is crucial for analytical standard preparation, impurity profiling, and further

pharmacological studies. This document provides a detailed protocol for the chemical synthesis

of Lansoprazole Sulfone N-oxide, compiled from established chemical literature. The

synthesis involves the controlled oxidation of a Lansoprazole precursor.

Chemical Properties and Data
The following table summarizes the key chemical properties and identifiers for Lansoprazole
Sulfone N-oxide.
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Property Value Reference

CAS Number 953787-54-7 [1][2]

Molecular Formula C₁₆H₁₄F₃N₃O₄S [1][2]

Molecular Weight 401.36 g/mol [2]

IUPAC Name

2-[[[3-Methyl-1-oxido-4-(2,2,2-

trifluoroethoxy)-2-

pyridinyl]methyl]sulfonyl]-1H-

benzimidazole

[1]

Appearance White Solid [3]

Solubility
Soluble in DMSO and

Methanol
[3][4]

Storage Conditions 2-8 °C [3][4]

Experimental Protocol
This protocol details the synthesis of Lansoprazole Sulfone N-oxide from Lansoprazole

sulfide, a common intermediate in the synthesis of Lansoprazole. The primary method involves

oxidation using meta-chloroperoxybenzoic acid (m-CPBA).

Materials and Reagents:

Lansoprazole sulfide (2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]thio]-1H-

benzimidazole)

meta-Chloroperoxybenzoic acid (m-CPBA)

Chloroform (CHCl₃)

Sodium hydroxide (NaOH)

Acetic acid

Water (H₂O)
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Ethyl acetate

Methanol (MeOH)

Procedure:

Dissolution of Starting Material: In a round-bottom flask, dissolve Lansoprazole sulfide in

chloroform.

Preparation of Oxidizing Agent: In a separate container, prepare a solution of m-CPBA in

chloroform.

Oxidation Reaction: Cool the solution of Lansoprazole sulfide. Slowly add the m-CPBA

solution to the cooled Lansoprazole sulfide solution. The over-oxidation of the sulfide to the

sulfone and the N-oxidation of the pyridine ring occur in this step.[5] The formation of

sulfones as by-products is a common issue in the synthesis of sulfoxides like Lansoprazole,

and harsher oxidizing conditions can intentionally be used to produce the sulfone derivative.

[6][7]

Work-up: After the reaction is complete, pour the reaction mixture into an aqueous solution of

sodium hydroxide. Adjust the pH of the aqueous layer to 8-8.5 using acetic acid.

Extraction: Separate the organic layer. The aqueous layer, containing the product, should be

washed with chloroform to remove any unreacted sulfide.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethyl acetate/methanol.[5]

Drying: Dry the purified Lansoprazole Sulfone N-oxide product under vacuum.

Note: The synthesis of Lansoprazole and its impurities, including the sulfone N-oxide, is often

discussed in the context of controlling impurity formation during drug manufacturing.[6][7]

Therefore, reaction conditions such as temperature, stoichiometry of the oxidizing agent, and

reaction time should be carefully monitored and optimized to achieve the desired product.
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Caption: A flowchart illustrating the key steps in the synthesis of Lansoprazole Sulfone N-

oxide.
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Caption: The overall chemical reaction for the synthesis of Lansoprazole Sulfone N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674484#protocol-for-the-synthesis-of-lansoprazole-
sulfone-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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